Cas no 956010-88-1 (1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile)

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile structure

956010-88-1 structure

Product Name:1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile

CAS No:956010-88-1

MF:C₇H₄N₄

MW:144.133460044861

MDL:MFCD13176785

CID:1025891

PubChem ID:19089878

Update Time:2024-10-25

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile
- 2H-pyrazolo[3,4-b]pyridine-3-carbonitrile
- 3-Cyano-7-aza-1H-indazole
- PVFRYQNNVUSEJD-UHFFFAOYSA-N
- 6483AC
- PB25505
- FCH1144918
- AB0080678
- ST1171123
- AX8222714
- C3405
- J3.511.235I
- AMY3609
- A858992
- AC-33928
- MFCD13176785
- 1H-Pyrazolo[3 pound not4-b]pyridine-3-carbonitrile
- AKOS016003666
- DS-17337
- SCHEMBL1639226
- CS-W007001
- 1H-pyrazolo[3;4-b]pyridine-3-carbonitrile
- DB-345761
- 956010-88-1
- DTXSID10597971
- SY098453
- MDL： MFCD13176785
- Inchi： 1S/C7H4N4/c8-4-6-5-2-1-3-9-7(5)11-10-6/h1-3H,(H,9,10,11)
- InChI Key： PVFRYQNNVUSEJD-UHFFFAOYSA-N
- SMILES： N#CC1C2C(=NC=CC=2)NN=1

Computed Properties

Exact Mass: 144.04400
Monoisotopic Mass: 144.043596145g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 65.4

Experimental Properties

Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (2.3 g/l) (25 º C),
PSA: 65.36000
LogP: 0.82958

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H178531-1g	1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	97%	1g	¥447.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H178531-250mg	1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	97%	250mg	¥256.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H178531-50mg	1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	97%	50mg	¥108.90	2023-09-02
Alichem	A049000024-1g	1H-pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	98%	1g	$163.95	2023-08-31
Alichem	A049000024-5g	1H-pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	98%	5g	$492.60	2023-08-31
Alichem	A049000024-10g	1H-pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	98%	10g	$887.10	2023-08-31
Fluorochem	226032-250mg	1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	95%	250mg	￡51.00	2022-02-28
Fluorochem	226032-1g	1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	95%	1g	￡105.00	2022-02-28
Fluorochem	226032-5g	1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	95%	5g	￡323.00	2022-02-28
Fluorochem	226032-10g	1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile	956010-88-1	95%	10g	￡542.00	2022-02-28

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Production Method

Production Method 1

956010-87-0

956010-88-1

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Water ; rt → 60 °C; 24 h, 60 °C

Reference

: Synthesis method of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride as intermediate of riociguat for treating human chronic thromboembolic pulmonary hypertension (CTEPH) and pulmonary arterial hypertension (PAH)

, China, , ,

Production Method 2

956010-87-0

956010-88-1

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; rt; rt → 140 °C; 10 min, 140 °C

Reference

: Preparation of 3-tetrazolylpyrazolopyridines as cardiovascular agents

, World Intellectual Property Organization, , ,

Production Method 3

956010-87-0

956010-88-1

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; 10 min, 140 °C

Reference

: Fused pyrazole derivatives as cardiovascular agents, their preparation, pharmaceutical compositions, and use in therapy

, World Intellectual Property Organization, , ,

Production Method 4

117007-52-0

956010-88-1

Reaction Conditions

1.1 Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ; rt; 48 h, 130 °C

Reference

: Preparation of fused pyrazole derivatives as sGC stimulators for treatment of central nervous system disorders

, World Intellectual Property Organization, , ,

Production Method 5

956010-88-1

Reaction Conditions

Reference

: Treatment of CNS diseases with sGC stimulators

, World Intellectual Property Organization, , ,

Production Method 6

1379689-79-8

956010-88-1

Reaction Conditions

1.1 Reagents: Diammonium cerium hexanitrate Solvents: Acetonitrile , Water ; rt; 2 h, rt

Reference

: Substituted (thienyl)pyrazolopyridine compounds as cGMP modulators and their preparation, pharmaceutical compositions and use in the treatment of cardiovascular diseases

, World Intellectual Property Organization, , ,

Production Method 7

1379689-79-8

956010-88-1

Reaction Conditions

1.1 Reagents: Diammonium cerium hexanitrate Solvents: Acetonitrile , Water ; rt; 2 h, rt

Reference

: Preparation of thiazolylpyrazolopyridine derivatives as cardiovascular agents

, China, , ,

Production Method 8

956010-87-0

956010-88-1

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Water ; 10 min, 140 °C

Reference

: Use of 3-(trifluoromethyl)-1H-pyrazolo-[3,4-b]pyridine as a versatile building block

Schirok, Hartmut; Griebenow, Nils; Fuerstner, Chantal; Dilmac, Alicia M., Tetrahedron, 2015, 71(34), 5597-5601

Production Method 9

956010-87-0

956010-88-1

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Water ; 0.2 h, 140 °C

Reference

: Identification of acidic heterocycle-substituted 1H-pyrazolo[3,4-b]pyridines as soluble guanylate cyclase stimulators

Griebenow, Nils; Schirok, Hartmut; Mittendorf, Joachim; Straub, Alexander; Follmann, Markus; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(5), 1197-1200

Production Method 10

68618-36-0

956010-88-1

Reaction Conditions

1.1 Reagents: Zinc Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylacetamide ; 5 h, rt → 120 °C

Reference

: Alkynyl alcohols as NIK inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 11

68618-36-0

956010-88-1

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 5 h, 150 °C; cooled
1.2 Reagents: Iron chloride (FeCl3) Solvents: Water ; 0.5 h, cooled

Reference

: Synthesis and biological evaluation of pyrazolo[3,4-b]pyridine-3-yl pyrimidine derivatives as sGC stimulators for the treatment of pulmonary hypertension

Li, Liang ; Zhang, Wenpeng; Lin, Feng; Lu, Xinqiang; Chen, Wei; et al, European Journal of Medicinal Chemistry, 2019, 173, 107-116

Production Method 12

117007-52-0

956010-88-1

Reaction Conditions

1.1 Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylformamide ; 1.5 h, 120 °C

Reference

: Pyrrolopyrimidinone derivatives as soluble guanylate cyclase activators and their preparation

, World Intellectual Property Organization, , ,

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Raw materials

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Preparation Products

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile (956010-88-1)

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:956010-88-1)1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile

Order Number:A858992

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:15

Price ($):230.0

Email:sales@amadischem.com

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1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Related Literature

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956010-88-1 (1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:956010-88-1)1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile

Purity:99%

Quantity:5g

Price ($):230.0

Cas no 956010-88-1 (1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile)

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Pricemore >>

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Raw materials

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Preparation Products

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Suppliers

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Related Literature

Related Categories

956010-88-1 (1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile) Related Products